Cas no 156538-90-8 (1-(quinolin-2-yl)propan-2-ol)

1-(quinolin-2-yl)propan-2-ol structure
1-(quinolin-2-yl)propan-2-ol structure
Product Name:1-(quinolin-2-yl)propan-2-ol
CAS No:156538-90-8
MF:C12H13NO
MW:187.237723112106
MDL:MFCD18289984
CID:1331063
PubChem ID:19432910
Update Time:2024-03-01

1-(quinolin-2-yl)propan-2-ol Chemical and Physical Properties

Names and Identifiers

    • 2-Quinolineethanol, a-methyl-
    • 1-(quinolin-2-yl)propan-2-ol
    • 2-Quinolineethanol, α-methyl-
    • MDL: MFCD18289984
    • Inchi: 1S/C12H13NO/c1-9(14)8-11-7-6-10-4-2-3-5-12(10)13-11/h2-7,9,14H,8H2,1H3
    • InChI Key: DKGXPEAAAIRCLU-UHFFFAOYSA-N
    • SMILES: C(C1=CC=C2C(=N1)C=CC=C2)C(O)C

Computed Properties

  • Exact Mass: 187.099714038g/mol
  • Monoisotopic Mass: 187.099714038g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 2
  • Complexity: 183
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.2
  • Topological Polar Surface Area: 33.1Ų

1-(quinolin-2-yl)propan-2-ol Pricemore >>

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